4-(4-Pyridyl)-3-fluoroaniline

• IUPAC Name: 3-fluoro-4-pyridin-4-ylaniline
• InChI: InChI=1S/C11H9FN2/c12-11-7-9(13)1-2-10(11)8-3-5-14-6-4-8/h1-7H,13H2
• InChI Key: DLXRITODSSOLON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)F)C2=CC=NC=C2
• Molecular Formula: C11H9FN2
• Molecular Weight: 188.20 g/mol

Description

4-(4-Pyridyl)-3-fluoroaniline, also known as PFA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. PFA is a heterocyclic aromatic amine that contains a fluorine atom and a pyridine ring, making it a valuable building block for the synthesis of various organic compounds.

Scientific Research Applications

Synthesis of Biologically Active Compounds

4-(4-Pyridyl)-3-fluoroaniline is an important intermediate in the synthesis of various biologically active compounds. For instance, it is used in the production of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, which has potential applications in medicinal chemistry (Wang et al., 2016).

Photophysical Properties and Metal-Ion Recognition

Research shows that compounds containing 4-(4-Pyridyl)-3-fluoroaniline demonstrate notable photophysical properties. These compounds, such as those based on 1-(2-pyridyl)-4-styrylpyrazoles, exhibit strong blue-light emission due to intramolecular charge transfer (ICT) phenomena and can be used in metal ion sensing, particularly for recognizing Hg2+ ions (Orrego-Hernández et al., 2019).

Bioactivation and Reactive Metabolite Formation

4-(4-Pyridyl)-3-fluoroaniline is also a subject of study in metabolism and bioactivation, particularly in the formation of reactive benzoquinoneimines, which are important in understanding drug metabolism and toxicity (Rietjens & Vervoort, 1991).

Synthesis and Characterization in Chemical Intermediates

This compound is utilized in the synthesis of a range of chemical intermediates. For example, its derivatives, such as 5-aryl-2,2′-bipyridines, have been synthesized and their reactivity and photophysical properties have been studied to understand the effects of fluorine atoms in these molecules (Kopchuk et al., 2020).

Corrosion Inhibition

Research indicates that derivatives of 4-(4-Pyridyl)-3-fluoroaniline, such as aryl diazonium salts, are effective in inhibiting copper corrosion. This has implications for materials science, especially in the development of protective coatings for metals (Chira et al., 2017).

Fluorescent Sensors and AIE Properties

Derivatives of 4-(4-Pyridyl)-3-fluoroaniline have been used in the development of fluorescent sensors. These sensors exhibit aggregation-induced emission (AIE) properties and are employed for detecting metal ions like Fe(III), indicating their potential in environmental monitoring and analytical chemistry (Wang et al., 2016).